Cas no 170442-09-8 ((Hexahydro-1H-pyrrolizin-1-yl)methanamine)

• Product Name: (Hexahydro-1H-pyrrolizin-1-yl)methanamine
• CAS No: 170442-09-8
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 5210503
• Update Time: 2025-07-21

(Hexahydro-1H-pyrrolizin-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (Hexahydro-1H-pyrrolizin-1-yl)methanamine

• Inchi： 1S/C8H16N2/c9-6-7-3-5-10-4-1-2-8(7)10/h7-8H,1-6,9H2
• InChI Key： QQRBHSRNSWYCKJ-UHFFFAOYSA-N
• SMILES： N12CCC(CN)C1CCC2

Additional information on (Hexahydro-1H-pyrrolizin-1-yl)methanamine

Introduction to (Hexahydro-1H-pyrrolizin-1-yl)methanamine and Its Significance in Modern Chemical Biology

(Hexahydro-1H-pyrrolizin-1-yl)methanamine, a compound with the CAS number 170442-09-8, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its complex structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The unique structural features of this molecule make it a valuable candidate for exploring novel therapeutic pathways and biochemical interactions.

The molecular structure of (Hexahydro-1H-pyrrolizin-1-yl)methanamine is defined by its hexahydro-1H-pyrrolizine core, which contributes to its distinct chemical properties. This core structure is reminiscent of several bioactive natural products and synthetic intermediates, suggesting a broad spectrum of biological activities. The presence of the methanamine functional group further enhances its reactivity, making it a versatile building block for medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of new pharmacophores that can interact with biological targets in innovative ways. (Hexahydro-1H-pyrrolizin-1-yl)methanamine has emerged as a promising candidate in this context. Its ability to modulate various enzymatic and receptor systems makes it an attractive scaffold for designing drugs targeting neurological disorders, inflammatory conditions, and other metabolic diseases. The compound's unique stereochemistry also allows for the synthesis of enantiomerically pure derivatives, which can be crucial for achieving higher selectivity and efficacy in drug formulations.

One of the most compelling aspects of (Hexahydro-1H-pyrrolizin-1-yl)methanamine is its potential role in the development of next-generation therapeutics. Researchers have been exploring its interactions with key proteins involved in disease pathways, such as kinases and G protein-coupled receptors. Preliminary studies have indicated that this compound can exhibit inhibitory effects on certain enzymes, which could lead to novel treatments for cancers and chronic inflammatory diseases. The hexahydro-1H-pyrrolizine moiety, in particular, has been shown to enhance binding affinity and reduce metabolic degradation, making it an ideal candidate for drug optimization.

The synthesis of (Hexahydro-1H-pyrrolizin-1-yl)methanamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced catalytic methods have been employed to construct the hexahydropyrrolizine ring efficiently. These synthetic strategies not only demonstrate the versatility of the compound but also provide valuable insights into developing similar scaffolds for other bioactive molecules. The use of transition metal catalysts has been particularly noteworthy, as it allows for milder reaction conditions and higher yields.

From a computational chemistry perspective, (Hexahydro-1H-pyrrolizin-1-yl)methanamine has been extensively studied using molecular modeling techniques. These studies have provided detailed insights into its binding modes with biological targets, helping researchers design more effective derivatives. The computational data have also been instrumental in predicting potential side effects and optimizing pharmacokinetic properties. This integration of experimental and computational approaches underscores the importance of interdisciplinary research in modern drug discovery.

The pharmaceutical industry has taken notice of the potential of (Hexahydro-1H-pyrrolizin-1-yl)methanamine and has initiated several preclinical studies to evaluate its therapeutic efficacy. These studies aim to establish proof-of-concept for the compound's use in treating various diseases. The results from these trials are expected to pave the way for larger-scale clinical investigations and potentially lead to regulatory approvals for new drug candidates derived from this scaffold.

Looking ahead, the future prospects for (Hexahydro-1H-pyrrolizin-1-yl)methanamine are promising. Advances in synthetic methodologies and biotechnological tools will continue to enhance our ability to modify and optimize this compound for therapeutic use. Additionally, collaborations between academia and industry will be crucial in translating laboratory findings into tangible medical benefits. The ongoing research efforts underscore the compound's significance as a key player in the evolution of chemical biology and drug development.